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Compound of Interest

Compound Name: Avilamycin-A

CAS No.: 69787-79-7

Cat. No.: B1261919

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the

analysis of the Avilamycin-A mass spectrometry fragmentation pattern. Avilamycin-A, a

complex oligosaccharide antibiotic, is utilized in veterinary medicine to promote growth and

prevent certain bacterial infections.[1][2] Understanding its fragmentation behavior is crucial for

structural elucidation, metabolite identification, and residue analysis in various matrices.

Introduction to Avilamycin-A Mass Spectrometry
Mass spectrometry, particularly when coupled with soft ionization techniques like Electrospray

Ionization (ESI), is a powerful tool for the structural analysis of large biomolecules such as

Avilamycin-A.[3][4] Tandem mass spectrometry (MS/MS) experiments, involving collision-

induced dissociation (CID), allow for the controlled fragmentation of the parent ion, providing

valuable insights into its constituent parts and their connectivity.[5]

The fragmentation of oligosaccharides is a well-studied process, often following predictable

pathways involving glycosidic bond cleavages and cross-ring cleavages.[6] For Avilamycin-A,
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the fragmentation pattern is characterized by the sequential loss of its sugar moieties.[3][7]

Expected Mass Spectrometry Data for Avilamycin-A
Avilamycin-A has a molecular formula of C₆₁H₈₈Cl₂O₃₂ and a molecular weight of

approximately 1402 Da.[8] Depending on the ionization mode, different parent ions will be

observed.

Table 1: Key Precursor Ions of Avilamycin-A in ESI-MS.

Ionization Mode Adduct Observed m/z Description

Negative ESI [M-H]⁻ 1401
Deprotonated

molecule.[3][7]

Positive ESI [M+Na]⁺ 1425
Sodiated molecule,

often intense.[3][7]

Positive ESI [M-H+2Na]⁺ 1447
Disodiated molecule,

less abundant.[3][7]

Fragmentation Pattern of Avilamycin-A
The fragmentation of Avilamycin-A is predominantly characterized by the sequential cleavage

of the oligosaccharide chain. The specific fragments observed depend on the ionization mode

and the precursor ion selected for MS/MS analysis.

Negative Ion Mode ([M-H]⁻, m/z 1401) Fragmentation
In negative ion mode, the negative charge is primarily localized on the terminal

dichloroisoeverninic acid moiety, which directs the fragmentation pathway.[3][7] This results in a

stepwise shortening of the sugar backbone.

Table 2: Major Fragment Ions of Avilamycin-A in Negative ESI-MS/MS.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/15578738/
https://www.researchgate.net/publication/8148583_Fragmentation_studies_on_the_antibiotic_avilamycin_A_using_ion_trap_mass_spectrometry
https://www.benchchem.com/product/b1261919/docs?utm_src=pdf-body#application-notes-and-protocols-for-avilamycin-a-mass-spectrometry-fragmentation-analysis
https://www.benchchem.com/product/b1261919/docs?utm_src=pdf-body#application-notes-and-protocols-for-avilamycin-a-mass-spectrometry-fragmentation-analysis
https://pubchem.ncbi.nlm.nih.gov/compound/Avilamycin-A
https://www.benchchem.com/product/b1261919/docs?utm_src=pdf-body#application-notes-and-protocols-for-avilamycin-a-mass-spectrometry-fragmentation-analysis
https://pubmed.ncbi.nlm.nih.gov/15578738/
https://www.researchgate.net/publication/8148583_Fragmentation_studies_on_the_antibiotic_avilamycin_A_using_ion_trap_mass_spectrometry
https://pubmed.ncbi.nlm.nih.gov/15578738/
https://www.researchgate.net/publication/8148583_Fragmentation_studies_on_the_antibiotic_avilamycin_A_using_ion_trap_mass_spectrometry
https://pubmed.ncbi.nlm.nih.gov/15578738/
https://www.researchgate.net/publication/8148583_Fragmentation_studies_on_the_antibiotic_avilamycin_A_using_ion_trap_mass_spectrometry
https://www.benchchem.com/product/b1261919/docs?utm_src=pdf-body#application-notes-and-protocols-for-avilamycin-a-mass-spectrometry-fragmentation-analysis
https://www.benchchem.com/product/b1261919/docs?utm_src=pdf-body#application-notes-and-protocols-for-avilamycin-a-mass-spectrometry-fragmentation-analysis
https://pubmed.ncbi.nlm.nih.gov/15578738/
https://www.researchgate.net/publication/8148583_Fragmentation_studies_on_the_antibiotic_avilamycin_A_using_ion_trap_mass_spectrometry
https://www.benchchem.com/product/b1261919/docs?utm_src=pdf-body#application-notes-and-protocols-for-avilamycin-a-mass-spectrometry-fragmentation-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor Ion (m/z) Fragment Ion (m/z) Description

1401 507
A significant fragment ion

reported in several studies.[7]

1401 Sequential Losses

Corresponds to the neutral

loss of individual sugar

residues from the

oligosaccharide chain.

Positive Ion Mode ([M+Na]⁺, m/z 1425) Fragmentation
In positive ion mode, the sodium adduct is the most common precursor ion. The fragmentation

of this ion also leads to the sequential loss of sugar units. The location of the sodium ion

influences the fragmentation pattern, and studies suggest it coordinates with multiple hydroxyl

groups within the oligosaccharide structure.[3]

Table 3: Major Fragmentation Series of Avilamycin-A in Positive ESI-MS/MS.

Precursor Ion (m/z) Fragmentation Pathway Description

1425 Sequential Neutral Losses

Stepwise elimination of sugar

moieties from the sodiated

precursor ion.

Experimental Protocols
This section provides a general protocol for the analysis of Avilamycin-A using Liquid

Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS).

Sample Preparation
Avilamycin-A standards or extracts should be dissolved in a suitable solvent compatible with

the mobile phase, such as a mixture of methanol and water or acetonitrile and water.

Liquid Chromatography
Column: A C18 reversed-phase column is suitable for the separation of Avilamycin-A.
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Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid

Gradient: A linear gradient from a low to high percentage of Mobile Phase B is typically used

to elute Avilamycin-A.

Flow Rate: 0.2-0.5 mL/min

Injection Volume: 5-10 µL

Mass Spectrometry
Ion Source: Electrospray Ionization (ESI)

Polarity: Positive and Negative

Scan Mode: Full scan MS to identify precursor ions, followed by product ion scan (MS/MS) of

the selected precursors.

Capillary Voltage: 3-4 kV

Drying Gas Temperature: 300-350 °C

Drying Gas Flow: 8-12 L/min

Collision Gas: Argon or Nitrogen

Collision Energy: Ramped or set at specific voltages to induce fragmentation. The optimal

collision energy should be determined empirically.

Data Analysis and Interpretation
The acquired MS/MS spectra should be analyzed to identify the characteristic fragment ions.

The mass differences between the precursor ion and the fragment ions, as well as between

sequential fragment ions, will correspond to the neutral losses of the constituent sugar units of

Avilamycin-A. The Domon and Costello nomenclature can be used for a detailed annotation of

the glycosidic (B, Y, C, Z) and cross-ring (A, X) cleavages.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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